Cas no 1227575-25-8 (3-(bromomethyl)-6-fluoro-2-methylpyridine)

• Product Name: 3-(bromomethyl)-6-fluoro-2-methylpyridine
• CAS No: 1227575-25-8
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 1214297
• PubChem ID: 129948857
• Update Time: 2025-05-20

3-(bromomethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-6-fluoro-2-methylpyridine
• 1227575-25-8
• EN300-7653481

• Inchi： 1S/C7H7BrFN/c1-5-6(4-8)2-3-7(9)10-5/h2-3H,4H2,1H3
• InChI Key： XVDULSCMFBGSOK-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N=C1C)F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(bromomethyl)-6-fluoro-2-methylpyridine

3-(bromomethyl)-6-fluoro-2-methylpyridine: A Comprehensive Overview

3-(bromomethyl)-6-fluoro-2-methylpyridine, identified by the CAS number 1227575-25-8, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, a group of six-membered aromatic rings containing one nitrogen atom. The presence of substituents such as bromomethyl, fluoro, and methyl groups at specific positions on the pyridine ring imparts unique chemical properties, making it a valuable intermediate in organic synthesis.

The structure of 3-(bromomethyl)-6-fluoro-2-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, and 6. The methyl group at position 2 contributes to the compound's stability and reactivity, while the bromomethyl group at position 3 introduces electrophilic properties due to the electron-withdrawing nature of the bromine atom. The fluoro group at position 6 further enhances the compound's reactivity and selectivity in various chemical reactions. These substituents collectively make the compound a versatile building block in organic chemistry.

Recent studies have highlighted the role of 3-(bromomethyl)-6-fluoro-2-methylpyridine in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as an intermediate in the preparation of novel pyridine-based drugs targeting various therapeutic areas, including cancer and infectious diseases. Its ability to undergo nucleophilic substitution reactions has made it particularly useful in constructing complex molecular frameworks with high precision.

In terms of synthesis, 3-(bromomethyl)-6-fluoro-2-methylpyridine can be prepared through a variety of methods, including Friedel-Crafts alkylation, Ullmann coupling, and Suzuki-Miyaura cross-coupling reactions. These methods leverage the unique reactivity of the bromomethyl group and other substituents to achieve high yields and selectivity. Recent advancements in catalytic systems have further optimized these synthesis pathways, reducing reaction times and enhancing product purity.

The application of 3-(bromomethyl)-6-fluoro-2-methylpyridine extends beyond pharmaceuticals. It has been employed in agrochemicals, where its ability to interact with biological targets makes it a promising candidate for pest control agents. Additionally, this compound has shown potential in materials science, particularly in the development of advanced polymers and electronic materials.

From an environmental perspective, understanding the fate and toxicity of 3-(bromomethyl)-6-fluoro-2-methylpyridine is crucial for its safe handling and application. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, providing insights into its potential risks to human health and ecosystems. These studies emphasize the importance of implementing proper safety measures during its synthesis and use.

In conclusion, 3-(bromomethyl)-6-fluoro-2-methylpyridine, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its role as an intermediate in drug discovery and material science underscores its significance in advancing modern chemistry. As research progresses, new applications and improved synthesis methods are expected to further enhance its utility across diverse industries.